Cas no 302912-02-3 (2,5-Bis(trifluoromethyl)phenylacetic acid)
302912-02-3 structure
Product Name:2,5-Bis(trifluoromethyl)phenylacetic acid
CAS No:302912-02-3
MF:C10H6F6O2
MW:272.143864154816
MDL:MFCD01321246
CID:303988
PubChem ID:2773201
Update Time:2025-11-06
2,5-Bis(trifluoromethyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-Bis(trifluoromethyl)phenyl)acetic acid
- 2,5-BIS(TRIFLUOROMETHYL)PHENYLACETIC ACID
- 2-[2,5-bis(trifluoromethyl)phenyl]acetic acid
- Benzeneacetic acid,2,5-bis(trifluoromethyl)-
- 2,4-DICHLORO-5-PYRIMIDINECARBONYL CHLORIDE
- JRD-1680
- 2,5-Bis(trifluoromethyl)phenylacetic acid, 97%
- AWTNYFICBCCTBY-UHFFFAOYSA-N
- EN300-18574144
- Benzeneacetic acid, 2,5-bis(trifluoromethyl)-
- A820298
- J-017867
- Z2894427511
- AKOS015957032
- JS-4395
- MFCD01321246
- SCHEMBL5574328
- AT26594
- 302912-02-3
- DTXSID50378281
- FT-0644377
- [2,5-bis(trifluoromethyl)phenyl]acetic acid
- DB-047747
- 2,5-Bis(trifluoromethyl)phenylacetic acid
-
- MDL: MFCD01321246
- Inchi: 1S/C10H6F6O2/c11-9(12,13)6-1-2-7(10(14,15)16)5(3-6)4-8(17)18/h1-3H,4H2,(H,17,18)
- InChI Key: AWTNYFICBCCTBY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(F)(F)F)=CC=1CC(=O)O)(F)F
Computed Properties
- Exact Mass: 272.02700
- Monoisotopic Mass: 272.02719840g/mol
- Isotope Atom Count: nothing
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: nothing
- Covalently-Bonded Unit Count: nothing
- Defined Atom Stereocenter Count: nothing
- Undefined Atom Stereocenter Count : nothing
- Defined Bond Stereocenter Count: nothing
- Undefined Bond Stereocenter Count: nothing
- Surface Charge: nothing
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: solid
- Density: 1.479±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 95-98 °C (lit.)
- Boiling Point: 250.3±35.0 ºC (760 Torr),
- Flash Point: 105.2±25.9 ºC,
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 37.30000
- LogP: 3.35130
- Solubility: Not determined
2,5-Bis(trifluoromethyl)phenylacetic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
2,5-Bis(trifluoromethyl)phenylacetic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Bis(trifluoromethyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B106340-100mg |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 100mg |
$ 110.00 | 2022-06-07 | ||
| TRC | B106340-250mg |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 250mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B106340-500mg |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 500mg |
$ 365.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 465852-1G |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 97% | 1G |
¥324.25 | 2022-02-24 | |
| Fluorochem | 013766-1g |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 97% | 1g |
£80.00 | 2022-03-01 | |
| Fluorochem | 013766-5g |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 97% | 5g |
£319.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D764553-1g |
Benzeneacetic acid, 2,5-bis(trifluoromethyl)- |
302912-02-3 | 97% | 1g |
$275 | 2024-06-07 | |
| Chemenu | CM192503-25g |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 95% | 25g |
$*** | 2023-03-29 | |
| Apollo Scientific | PC5973-1g |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 98% | 1g |
£10.00 | 2023-09-02 | |
| Apollo Scientific | PC5973-5g |
2,5-Bis(trifluoromethyl)phenylacetic acid |
302912-02-3 | 98% | 5g |
£34.00 | 2023-09-02 |
2,5-Bis(trifluoromethyl)phenylacetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:302912-02-3)2,5-Bis(trifluoromethyl)phenylacetic acid
Order Number:A820298
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):158.0/424.0
Email:sales@amadischem.com
2,5-Bis(trifluoromethyl)phenylacetic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
302912-02-3 (2,5-Bis(trifluoromethyl)phenylacetic acid) Related Products
- 1000546-18-8(2-Methyl-3-(trifluoromethyl)phenylacetic acid)
- 3038-48-0(2-(Trifluoromethyl)phenylacetic Acid)
- 85068-33-3(2-[3,5-bis(trifluoromethyl)phenyl]acetic acid)
- 177952-39-5(2,4-Bis(trifluoromethyl)phenylacetic acid)
- 32857-62-8(4-(Trifluoromethyl)phenylacetic acid)
- 351-35-9(m-(Trifluoromethyl)phenylacetic acid)
- 1000517-62-3( )
- 1214360-33-4(3-Methyl-4-(trifluoromethyl)benzeneacetic Acid)
- 1000544-72-8(2-[4-methyl-3-(trifluoromethyl)phenyl]acetic acid)
- 1214352-00-7(2-[3-methyl-5-(trifluoromethyl)phenyl]acetic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:302912-02-3)2,5-Bis(trifluoromethyl)phenylacetic acid
Purity:99%/99%
Quantity:1g/5g
Price ($):158.0/424.0